N-[2-(1-methylimidazol-2-yl)ethyl]hexan-2-amine

• IUPAC Name: N-[2-(1-methylimidazol-2-yl)ethyl]hexan-2-amine
• InChI: InChI=1S/C12H23N3/c1-4-5-6-11(2)13-8-7-12-14-9-10-15(12)3/h9-11,13H,4-8H2,1-3H3
• InChI Key: CIBRLGHKTWXTES-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(C)NCCC1=NC=CN1C
• Molecular Formula: C12H23N3
• Molecular Weight: 209.33 g/mol

Description

N-[2-(1-methylimidazol-2-yl)ethyl]hexan-2-amine, also known as Octodrine, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound is a derivative of amphetamine, and its structure is similar to other stimulants, such as ephedrine and synephrine. Octodrine has been found to have a range of biochemical and physiological effects, and its mechanism of action is of particular interest to researchers. In

Mechanism of Action

N-[2-(1-methylimidazol-2-yl)ethyl]hexan-2-amine acts as a sympathomimetic agent, meaning it stimulates the sympathetic nervous system. It works by increasing the release of neurotransmitters such as dopamine, norepinephrine, and epinephrine. This leads to an increase in heart rate, blood pressure, and metabolism. N-[2-(1-methylimidazol-2-yl)ethyl]hexan-2-amine also has an indirect effect on the release of glucose from the liver, which can lead to an increase in blood sugar levels.
Biochemical and Physiological Effects
N-[2-(1-methylimidazol-2-yl)ethyl]hexan-2-amine has been found to have a range of biochemical and physiological effects. It has been shown to increase energy expenditure and fat oxidation, which can lead to weight loss. N-[2-(1-methylimidazol-2-yl)ethyl]hexan-2-amine also increases alertness, focus, and cognitive performance. It has been shown to improve reaction time and working memory, making it potentially useful in the treatment of ADHD. N-[2-(1-methylimidazol-2-yl)ethyl]hexan-2-amine has also been found to increase endurance and reduce fatigue, making it potentially useful as a performance-enhancing drug in sports.

Advantages and Limitations for Lab Experiments

N-[2-(1-methylimidazol-2-yl)ethyl]hexan-2-amine has several advantages as a research tool. It is relatively easy to synthesize and can be obtained in large quantities. It has a well-defined mechanism of action and has been extensively studied in animal models. However, there are also limitations to its use in lab experiments. N-[2-(1-methylimidazol-2-yl)ethyl]hexan-2-amine has not been extensively studied in humans, and its long-term effects are not well understood. It is also a stimulant and can have potentially harmful effects on the cardiovascular system.

Future Directions

There are several future directions for research on N-[2-(1-methylimidazol-2-yl)ethyl]hexan-2-amine. One area of interest is its potential use in the treatment of obesity and metabolic disorders. N-[2-(1-methylimidazol-2-yl)ethyl]hexan-2-amine has been shown to increase energy expenditure and fat oxidation, making it a potential candidate for weight loss medications. Another area of interest is its potential use in the treatment of neurological disorders such as ADHD. N-[2-(1-methylimidazol-2-yl)ethyl]hexan-2-amine has been shown to improve cognitive performance and may have potential applications in the treatment of other neurological disorders. Finally, there is interest in studying the long-term effects of N-[2-(1-methylimidazol-2-yl)ethyl]hexan-2-amine use in humans, as well as its potential as a performance-enhancing drug in sports.
Conclusion
In conclusion, N-[2-(1-methylimidazol-2-yl)ethyl]hexan-2-amine is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been explored in this paper. N-[2-(1-methylimidazol-2-yl)ethyl]hexan-2-amine has potential applications in the treatment of obesity, ADHD, and other neurological disorders, as well as potential use as a performance-enhancing drug in sports. Further research is needed to fully understand its long-term effects and potential applications.

Synthesis Methods

N-[2-(1-methylimidazol-2-yl)ethyl]hexan-2-amine can be synthesized through a multi-step process. The first step involves the reaction of 2-methylimidazole with 1-bromohexane to produce 2-(1-bromohexyl)imidazole. This intermediate is then reacted with sodium azide to produce 2-(1-azidohexyl)imidazole. The final step involves the reduction of the azide group to an amine group using hydrogen gas and palladium on carbon as a catalyst.

Scientific Research Applications

N-[2-(1-methylimidazol-2-yl)ethyl]hexan-2-amine has been used in scientific research to investigate its effects on the central nervous system, cardiovascular system, and metabolism. It has been found to have potential applications in the treatment of obesity, attention deficit hyperactivity disorder (ADHD), and other neurological disorders. N-[2-(1-methylimidazol-2-yl)ethyl]hexan-2-amine has also been studied for its potential use as a performance-enhancing drug in sports.